9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
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Description
9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C18H20ClN5O3 and its molecular weight is 389.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
This compound is involved in the synthesis of diverse heterocyclic compounds, such as purinediones, pyrimidines, and pyrazolopyrimidines, which have potential applications in medicinal chemistry and drug design. The synthesis often involves multiple steps, including reactions with orthocarboxylates or mesyloxypropylation (Šimů et al., 1995), (Šimů et al., 1998).
The compound is used in the study of hydrogen-bonded structures in crystallography. These studies provide insights into molecular interactions and properties that are crucial in the development of pharmaceuticals and materials science (Portilla et al., 2005).
Biological Activity
Some derivatives of this compound have been explored for their antimicrobial properties. This line of research is significant in the development of new antibacterial agents, especially in the context of increasing antibiotic resistance (Sheikh et al., 2009).
The compound and its derivatives have been studied for their potential as antitumor agents. Such studies are critical in identifying new compounds that can be developed into cancer treatments (Ueda et al., 1987).
Chemical Sensing and Catalysis
- Derivatives of this compound have been used in the development of chemosensors, particularly for the detection of metal ions like Hg2+. These findings are important in environmental monitoring and industrial applications (Jamasbi et al., 2021).
Novel Synthetic Methods
- The compound has been utilized in the development of novel synthetic methods for creating new heterocycles. This research is significant in expanding the toolkit available for synthetic chemists, leading to the discovery of new drugs and materials (Osyanin et al., 2014).
Properties
IUPAC Name |
9-(4-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN5O3/c1-21-15-14(16(26)24(18(21)27)10-3-11-25)23-9-2-8-22(17(23)20-15)13-6-4-12(19)5-7-13/h4-7,25H,2-3,8-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBQCWXSFWBRFMI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)CCCO)N3CCCN(C3=N2)C4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.